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Compound of Interest

Compound Name: APcK110

Cat. No.: B1683967

For laboratory personnel, including researchers, scientists, and drug development
professionals, the proper handling and disposal of chemical reagents are paramount to
ensuring a safe and compliant work environment. This document provides essential, immediate
safety and logistical information for the proper disposal of APcK110, a compound identified by
CAS No. 172732-68-2.

Immediate Safety and Handling Precautions

Before proceeding with the disposal of APcK110, it is crucial to adhere to the following safety
protocols to minimize exposure and mitigate potential hazards. The substance is harmful if
swallowed and is very toxic to aquatic life with long-lasting effects[1].

Personal Protective Equipment (PPE):

o Eye Protection: Wear approved safety glasses. An eye-wash station should be readily
accessible[1].

o Skin Protection: Use protective gloves and clothing. A safety shower should be available[1].

» Respiratory Protection: Avoid forming dust and aerosols. Use in a well-ventilated area with
appropriate exhaust ventilation[1].

In Case of Exposure:
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o Eye Contact: Immediately flush eyes with large amounts of water, removing contact lenses if
present. Seek prompt medical attention[1].

» Skin Contact: Thoroughly rinse the affected skin area with water. Remove contaminated
clothing and seek medical advice[1].

e Inhalation: Move to an area with fresh air. If breathing is difficult, provide cardiopulmonary
resuscitation (CPR) but avoid mouth-to-mouth resuscitation.

 Ingestion: Rinse the mouth with water. Do not induce vomiting and call a physician
immediately[1].

Step-by-Step Disposal Procedure

The primary directive for the disposal of APcK110 is to entrust it to a licensed professional
waste disposal service.

e Collection of Waste:

o Collect waste APcK110 and any contaminated materials (e.g., disposable labware,
absorbent paper) in a designated, compatible, and properly labeled waste container.

o Ensure the container is in good condition, free from leaks or cracks, and is kept closed
except when adding waste|[2].

e Labeling:

o Clearly label the waste container with "Hazardous Waste" and list the full chemical name:
2-(3-(2-amino-2-oxoacetyl)-1-benzyl-2-ethyl-1H-indol-4-yloxy)acetic acid[1][2]. Do not use
abbreviations or chemical formulas[2].

e Storage:

o Store the sealed waste container in a cool, well-ventilated area away from direct sunlight
and sources of ignition[1].

o Segregate the waste from incompatible materials[2].
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» Final Disposal:

o Arrange for the collection and disposal of the waste through an approved and licensed
hazardous waste disposal company[1]. Adhere to all local, state, and federal regulations
for hazardous waste disposal[3][4].

o Under no circumstances should APcK110 be disposed of down the drain or in the regular
trash, as it is very toxic to aquatic life[1].

Accidental Release Measures

In the event of a spill, the following steps should be taken:

Evacuate: Evacuate personnel to a safe area[1].
» Ventilate: Ensure adequate ventilation in the spill area[1].

» Contain: Prevent further leakage or spillage. Keep the product away from drains and water
courses|[1].

e Protect: Use full personal protective equipment during cleanup[1].

o Collect: Collect the spillage for disposal in a suitable, sealed container[1].

Disposal Workflow
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Caption: Logical workflow for the proper disposal of APcK110.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1683967?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683967?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. selleck.cn [selleck.cn]

o 2. campussafety.lehigh.edu [campussafety.lehigh.edu]
e 3. uwlax.edu [uwlax.edu]

e 4. extapps.dec.ny.gov [extapps.dec.ny.gov]
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APcK110]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683967#apck110-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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